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Compound of Interest

Compound Name: Titanium aluminide

Cat. No.: B1143742

For researchers, scientists, and professionals in materials development, the selection of high-
performance alloys is a critical decision driven by a nuanced understanding of their mechanical
behavior under demanding conditions. This guide provides a direct comparison of the
mechanical properties of three prominent Titanium Aluminide (TiAl) alloys: Ti-48Al-2Cr-2NDb,
TNM, and a high Nb-containing TiAl alloy. The data presented is supported by detailed
experimental protocols to ensure a comprehensive understanding of the testing methodologies.

This document summarizes key performance indicators for these alloys, offering a valuable
resource for material selection in high-temperature structural applications, such as in the
aerospace and automotive industries.

Comparative Analysis of Mechanical Properties

The following table summarizes the key mechanical properties of the selected TiAl alloys at
both room and elevated temperatures. These properties are critical for evaluating the
performance of these materials in their intended operational environments.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1143742?utm_src=pdf-interest
https://www.benchchem.com/product/b1143742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Mechanical
Property

Ti-48AI1-2Cr-2Nb

TNM (Ti-43.5Al-
4ANb-1Mo-0.1B)

High Nb-TiAl (Ti-
45A1-8.5Nb-(W,B,Y))

Yield Strength (MPa)

629 + 29[1][2] ~700-1000 820
at Room Temperature
Ultimate Tensile
Strength (MPa) at 854.6[1] ~700-1000 820
Room Temperature
Elongation (%) at

1.8 £0.2[1][2] ~1-2 0.9

Room Temperature

Yield Strength (MPa)

at High Temperature

565 + 17 (at 700°C)[1]
(2]

Ultimate Tensile
Strength (MPa) at

High Temperature

707 (at 650°C)[1][3]

Elongation (%) at High

Temperature

15.9 + 3.5 (at 700°C)
[1][2]

**Minimum Creep

Rate (s™1) **

1.92 x 1071° (at
760°C, 207 MPa)

Fatigue Strength
(MPa)

>95% of UTS at 107
cycles[4]

Experimental Protocols

The mechanical properties presented in this guide are determined using standardized testing

procedures. The following sections detail the methodologies for the key experiments cited.

Tensile Testing (as per ASTM ES/E8M)

Tensile testing is performed to determine the strength and ductility of the TiAl alloys under
uniaxial tensile stress.[5][6][7][8][9]

e Specimen Preparation: Standardized flat or round specimens are meticulously machined

from the alloy material.[5] The dimensions and surface finish of the specimens are strictly
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controlled to avoid introducing stress concentrations.

Test Procedure: The specimen is securely mounted in the grips of a universal testing
machine. A controlled tensile load is applied at a constant strain rate until the specimen
fractures.

Data Acquisition: The applied load and the elongation of the specimen are continuously
monitored and recorded to generate a stress-strain curve.

Key Parameters Determined: From the stress-strain curve, key properties such as yield
strength (at 0.2% offset), ultimate tensile strength, and elongation are determined.[5]

Creep Testing (as per ASTM E139)

Creep testing is conducted to evaluate the time-dependent deformation of the alloys under a
constant load at elevated temperatures.[10][11][12]

Specimen and Setup: A standard tensile specimen is placed in a high-temperature furnace
equipped with a loading mechanism. Thermocouples are attached to the specimen to ensure
precise temperature control.

Test Conditions: The specimen is subjected to a constant tensile load at a specified high
temperature for an extended period.

Deformation Measurement: The elongation of the specimen is continuously measured over
time using an extensometer.

Data Analysis: The creep test results are typically presented as a curve of strain versus time.
The minimum creep rate, which represents the steady-state deformation, is a key parameter
derived from this curve.

Fatigue Testing (as per ASTM E466)

Fatigue testing is used to determine the ability of the TiAl alloys to withstand repeated cyclic
loading.[13][14][15][16]

e Specimen Preparation: Unnotched specimens are carefully prepared to have a high-quality
surface finish, as surface defects can significantly influence fatigue life.
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o Test Procedure: The specimen is subjected to a cyclic (sinusoidal) tensile load on a servo-
hydraulic testing machine. The test is typically performed under load control with a specific
stress ratio (R = minimum stress / maximum stress).

o Data Collection: The number of cycles to failure is recorded for various applied stress levels.

e S-N Curve Generation: The results are plotted as an S-N curve, with the stress amplitude (S)
on the y-axis and the number of cycles to failure (N) on the x-axis (logarithmic scale). The
fatigue strength is determined as the stress level at which the material can withstand a
specified number of cycles (e.g., 107 cycles).

Visualization of Alloy Selection Workflow

The selection of an appropriate TiAl alloy for a specific application is a multi-faceted process
that involves considering the trade-offs between various mechanical properties. The following
diagram illustrates a simplified workflow for selecting a TiAl alloy based on key performance
requirements.
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Define Application Requirements

Operating Temperature
High Temp (>700°C)

Room to Mid Temp

High Strength Required?

Ductility Critical? Creep Resistance Paramount?

Consider TNM Alloy Consider Ti-48Al-2Cr-2Nb Consider High Nb-TiAl
(High room temperature strength) (Good balance of properties) (Excellent high-temperature strength)

Final Alloy Selection

Click to download full resolution via product page

Caption: Workflow for TiAl alloy selection based on key mechanical property requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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